3-(3-methoxyphenyl)-5-propyl-7H-furo[3,2-g]chromen-7-one
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Description
3-(3-Methoxyphenyl)-5-propyl-7H-furo[3,2-g]chromen-7-one is a synthetic furocoumarin derivative derived from the parent compound psoralen (7H-furo[3,2-g]chromen-7-one) . Its structure features a 3-methoxyphenyl substituent at position 3 and a propyl chain at position 5 of the furochromenone core (Fig. 1). These modifications influence its physicochemical properties and biological activity, particularly in targeting enzymes like immunoproteasomes .
Properties
Molecular Formula |
C21H18O4 |
|---|---|
Molecular Weight |
334.4 g/mol |
IUPAC Name |
3-(3-methoxyphenyl)-5-propylfuro[3,2-g]chromen-7-one |
InChI |
InChI=1S/C21H18O4/c1-3-5-13-9-21(22)25-20-11-19-17(10-16(13)20)18(12-24-19)14-6-4-7-15(8-14)23-2/h4,6-12H,3,5H2,1-2H3 |
InChI Key |
ZBAMRVXEULULTN-UHFFFAOYSA-N |
Canonical SMILES |
CCCC1=CC(=O)OC2=CC3=C(C=C12)C(=CO3)C4=CC(=CC=C4)OC |
Origin of Product |
United States |
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Comparison with Structural Analogs
Substituent Variations and Structural Features
The following table highlights key structural differences between the target compound and its closest analogs:
*Estimated based on structural similarity.
Key Observations:
Positional Isomerism: The 3-methoxyphenyl group in the target compound contrasts with the 4-methoxyphenyl in and 4-chlorophenyl in .
Alkyl Chain Length : The 5-propyl chain in the target compound increases lipophilicity (higher logP) compared to the 5-methyl group in , which may enhance membrane permeability .
Halogen vs. Methoxy: The 4-chlorophenyl substituent in introduces electron-withdrawing effects, contrasting with the electron-donating methoxy group in the target compound.
Physicochemical Properties
| Property | Target Compound | 3-(4-Methoxyphenyl)-5-methyl | 3-(4-Chlorophenyl)-5-propyl |
|---|---|---|---|
| logP (Predicted) | ~4.2 | ~3.8 | ~5.5 |
| Hydrogen Bond Acceptors | 4 | 4 | 3 |
| Topological Polar Surface Area (Ų) | 39.4 | 39.4 | 39.4 |
- Polarity : All analogs share similar polar surface areas, indicating comparable passive diffusion rates.
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